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Compound of Interest

Compound Name:
(Vinylbenzyl)trimethylammonium

chloride

Cat. No.: B1584686 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

(Vinylbenzyl)trimethylammonium chloride (VBTAC), CAS No. 26616-35-3, is a quaternary

ammonium compound widely utilized in polymer chemistry as a monomer for cationic

polymerization.[1] Its applications include the synthesis of functional polymers, ion-exchange

resins for water treatment, and as an antimicrobial agent in various formulations.[1][2][3] Given

its reactive nature and specific health hazards, a thorough understanding of its safety profile

and handling requirements is essential for all laboratory and manufacturing personnel.

This guide provides a comprehensive overview of the safety data, handling procedures, and

emergency protocols for (Vinylbenzyl)trimethylammonium chloride, compiled from

manufacturer safety data sheets (SDS).

Hazard Identification and Classification
VBTAC is classified as a hazardous chemical under the OSHA Hazard Communication

Standard (29 CFR 1910.1200).[4] The primary health risks are associated with ingestion and

contact with skin and eyes.

Signal Word:Warning[4][5]

GHS Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5][6]

Carcinogenicity evaluations by IARC, NTP, and OSHA have not identified this compound as a

known, probable, or suspected carcinogen.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological properties of

VBTAC.

Table 1: Physical and Chemical Properties

Property Value Source(s)

CAS Number 26616-35-3 [4]

Molecular Formula C₁₂H₁₈ClN [2][7]

Molecular Weight 211.73 g/mol [2][8]

Appearance
White to pale yellow

powder/solid
[2][4]

Melting Point 240 °C (decomposes) [2][4]

| Stability | Stable under normal, ambient conditions |[4] |

Table 2: Toxicological Information
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Hazard Endpoint GHS Classification Notes Source(s)

Acute Toxicity (Oral) Category 4
Harmful if
swallowed.

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. [4]

Serious Eye

Damage/Irritation
Category 2 / 2A

Causes serious eye

irritation.
[4]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | May cause respiratory

irritation. Target Organ: Respiratory system. |[4] |

Note: A comprehensive toxicological investigation for this compound has not been completed.

[9] No specific LD50/LC50 data is available in the cited documents.

Experimental Protocols & Workflows
While detailed methodologies for toxicological studies are not published in safety data sheets,

the following diagrams illustrate the logical workflows for hazard control and emergency

response based on the compound's known properties.
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Hazard Control Workflow for (Vinylbenzyl)trimethylammonium Chloride

Identified Hazards
Control Measures

Outcome

H302: Harmful
if Swallowed

P270: Do not eat,
drink or smoke

when using.

Prevents
Ingestion

H315: Causes
Skin Irritation

P280: Wear Protective
Gloves

Prevents
Skin Contact

H319: Causes Serious
Eye Irritation

P280: Wear Safety
Goggles / Face Shield

Prevents
Eye Contact

H335: May Cause
Respiratory Irritation

P261/P271: Avoid breathing
dust. Use outdoors or
in well-ventilated area.

Prevents
Inhalation

Safe Handling
& Minimized Exposure

Click to download full resolution via product page

Caption: Logical workflow linking identified hazards of VBTAC to mandatory preventative

control measures.
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Accidental Spill Response Protocol

Spill Occurs

1. Evacuate non-essential
personnel from the area.

Immediate Action

2. Ensure adequate ventilation.

3. Don Full PPE:
- Approved Respirator (P2/N95)

- Safety Goggles
- Protective Gloves

- Impervious Clothing

4. Prevent entry into drains.

Containment

5. Sweep up dry material.
Avoid generating dust.

Cleanup

6. Collect into a suitable,
labeled container for disposal.

7. Clean affected area.

Spill Contained &
Area is Safe

Click to download full resolution via product page
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Caption: Step-by-step emergency workflow for responding to an accidental release of solid

VBTAC.

Handling, Storage, and Personal Protective
Equipment
Adherence to proper handling and storage protocols is critical to ensure personnel safety.

4.1. Safe Handling

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke in areas where the chemical is used.

Avoid contact with skin, eyes, and clothing.[4][9]

Avoid breathing dust; ensure adequate ventilation or use only in a well-ventilated area.[4][10]

Avoid the formation of dust and aerosols.[4][10]

4.2. Storage Conditions

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][7]

For long-term quality, refrigeration is recommended (Store below 4°C/39°F).[4][9]

Store away from incompatible materials, such as oxidizing agents.[4][9]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Source(s)

Eye/Face Protection

Wear tight-sealing safety
goggles or a face shield
(conforming to EN166 or
OSHA 29 CFR 1910.133).

[4][9]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[4][9]

Respiratory Protection

If dust is generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., filter type P2).

[4][9]

| Workstation | Eyewash stations and safety showers must be close to the workstation location.

|[4] |

Emergency and First-Aid Procedures
Immediate and appropriate first-aid response is crucial in the event of an exposure.

5.1. First-Aid Measures

General Advice: Show the safety data sheet to the attending medical professional.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.[7][9]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water for at least 15 minutes. If skin irritation persists, consult a physician.[4]

In Case of Eye Contact: Rinse cautiously with water for several minutes, removing contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call

an ophthalmologist.[4]
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If Swallowed: Rinse mouth. Immediately make the victim drink water (two glasses at most).

Call a POISON CENTER or doctor if you feel unwell.

5.2. Accidental Release Measures

Personal Precautions: Avoid substance contact and inhalation of dust. Ensure adequate

ventilation and evacuate the danger area.[10]

Environmental Precautions: Do not let the product enter drains.

Containment and Cleanup: Cover drains. Sweep up the material, avoiding dust generation,

and place it into a suitable, closed container for disposal.[4][9] Clean the affected area

thoroughly.

5.3. Fire-Fighting Measures

The material is combustible.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent skin contact.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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